Cas no 3213-99-8 (1,2,4-Oxadiazole, 5-phenyl-3-(phenylmethyl)-)

• Product Name: 1,2,4-Oxadiazole, 5-phenyl-3-(phenylmethyl)-
• CAS No: 3213-99-8
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 1449326
• Update Time: 2024-08-23

1,2,4-Oxadiazole, 5-phenyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-phenyl-3-(phenylmethyl)-

• Inchi： 1S/C15H12N2O/c1-3-7-12(8-4-1)11-14-16-15(18-17-14)13-9-5-2-6-10-13/h1-10H,11H2
• InChI Key： GZXCYMXIIYLORJ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=NC(CC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 236.09506

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Melting Point: 88 °C
• Boiling Point: 404.5±38.0 °C(Predicted)
• PSA: 38.92
• pka: -1.14±0.20(Predicted)